Cas no 177721-86-7 (1H-Azepine,hexahydro-1-[(1-methyl-1H-pyrrol-2-yl)methyl]-)

• Product Name: 1H-Azepine,hexahydro-1-[(1-methyl-1H-pyrrol-2-yl)methyl]-
• CAS No: 177721-86-7
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 112697
• PubChem ID: 10607791
• Update Time: 2025-04-18

1H-Azepine,hexahydro-1-[(1-methyl-1H-pyrrol-2-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine,hexahydro-1-[(1-methyl-1H-pyrrol-2-yl)methyl]-
• N-((1-METHYLPYRROL-2-YL)METHYL)HEXAMETHYLENEIMINE
• AKOS006241613
• 1-[(1-methylpyrrol-2-yl)methyl]azepane
• 1-((1-Methyl-1H-pyrrol-2-yl)methyl)azepane
• 1-[(1-methyl-1H-pyrrol-2-yl)methyl]azepane
• 177721-86-7
• SCHEMBL2964590

• Inchi： 1S/C12H20N2/c1-13-8-6-7-12(13)11-14-9-4-2-3-5-10-14/h6-8H,2-5,9-11H2,1H3
• InChI Key： SGNVBLZMNORQHP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CN2C)CCCCCC1

Computed Properties

• Exact Mass: 192.16300
• Monoisotopic Mass: 192.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 8.2Ų

Experimental Properties

• PSA: 8.17000
• LogP: 2.33900